Cas no 1374573-91-7 (6-((1,3-Dioxolan-2-yl)methyl)isochroman-1-one)
1374573-91-7 structure
Product Name:6-((1,3-Dioxolan-2-yl)methyl)isochroman-1-one
CAS No:1374573-91-7
MF:C13H14O4
MW:234.247864246368
CID:2125093
Update Time:2023-08-04
6-((1,3-Dioxolan-2-yl)methyl)isochroman-1-one Chemical and Physical Properties
Names and Identifiers
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- 6-((1,3-dioxolan-2-yl)methyl)isochroman-1-one
- IDLDTUMZWDHDHY-UHFFFAOYSA-N
- 6-(1,3-dioxolan-2-ylmethyl)-3,4-dihydro-1H-isochromen-1-one
- 6-((1,3-Dioxolan-2-yl)methyl)isochroman-1-one
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- Inchi: 1S/C13H14O4/c14-13-11-2-1-9(7-10(11)3-4-17-13)8-12-15-5-6-16-12/h1-2,7,12H,3-6,8H2
- InChI Key: IDLDTUMZWDHDHY-UHFFFAOYSA-N
- SMILES: O1CCOC1CC1C=CC2C(=O)OCCC=2C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 285
- Topological Polar Surface Area: 44.8
6-((1,3-Dioxolan-2-yl)methyl)isochroman-1-one Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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